Cas no 43210-73-7 ((r)-2-(2-naphthyl)glycolic acid)

• Product Name: (r)-2-(2-naphthyl)glycolic acid
• CAS No: 43210-73-7
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 928845
• PubChem ID: 9883673
• Update Time: 2025-06-07

(r)-2-(2-naphthyl)glycolic acid Chemical and Physical Properties

Names and Identifiers

• (r)-2-(2-naphthyl)glycolic acid
• ((R)-
• ((R)-1-phenyl-ethyl)-oxalamic acid hydrazide
• (+)-(1-phenylethyloxamoyl)hydrazine
• (R)-(2-naphthyl)glycolic acid
• (R)-2-fluoropropionic acid methyl ester
• (R)-2-hydrazino-2-oxo-N-(1-phenylethyl)acetamide
• (R)-2-hydrazinyl-2-oxo-N-(1-phenylethyl)acetamide
• (R)-2-hydroxy-2-(2-naphthyl)acetic acid
• (R)-methyl-2-fluoropropionate
• methyl (R)-2-fluoropropionate
• METHYL (S)-2-FLUOROPROPIONATE
• methyl 2(R)-fluoropropionate
• METHYL 2-FLUOROPROPIONATE
• (2R)-2-HYDROXY-2-(NAPHTHALEN-2-YL)ACETIC ACID
• DTXSID30432370
• SCHEMBL2683267
• EN300-7494471
• (R)-2-Hydroxy-2-(naphthalen-2-yl)aceticacid
• (2R)-2-hydroxy-2-naphthalen-2-ylacetic acid
• AT33157
• 43210-73-7
• (R)-2-Hydroxy-2-(naphthalen-2-yl)acetic acid
• (r)-2-hydroxy-2-(beta-naphthyl)acetic acid

• Inchi： 1S/C12H10O3/c13-11(12(14)15)10-6-5-8-3-1-2-4-9(8)7-10/h1-7,11,13H,(H,14,15)/t11-/m1/s1
• InChI Key： UJDJTWLEXYIASW-LLVKDONJSA-N
• SMILES： O[C@@H](C(=O)O)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 202.06300
• Monoisotopic Mass: 202.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: 1.95780

Additional information on (r)-2-(2-naphthyl)glycolic acid

Introduction to (R)-2-(2-Naphthyl)glycolic Acid (CAS No. 43210-73-7)

(R)-2-(2-Naphthyl)glycolic acid (CAS No. 43210-73-7) is a chiral compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is a derivative of naphthalene, a polycyclic aromatic hydrocarbon, and features a chiral center at the carbon atom adjacent to the carboxylic acid group. The chiral nature of this compound makes it particularly valuable in the synthesis of enantiomerically pure pharmaceuticals and other chiral materials.

The structure of (R)-2-(2-Naphthyl)glycolic acid consists of a naphthalene ring system attached to a glycolic acid moiety. The presence of the chiral center at the α-position relative to the carboxylic acid group imparts optical activity to the molecule, making it useful in various asymmetric synthesis applications. The compound can be synthesized through several methods, including asymmetric catalytic hydrogenation and enantioselective organocatalysis, which have been extensively studied in recent years.

In the context of pharmaceutical applications, (R)-2-(2-Naphthyl)glycolic acid has shown promise as an intermediate in the synthesis of bioactive compounds. Its chiral structure allows for the preparation of enantiomerically pure drugs, which can exhibit enhanced efficacy and reduced side effects compared to their racemic counterparts. For instance, recent studies have explored its use in the synthesis of anti-inflammatory agents and anticancer drugs, where the enantiomeric purity is crucial for optimal therapeutic outcomes.

From a materials science perspective, (R)-2-(2-Naphthyl)glycolic acid has been investigated for its potential in the development of chiral materials with unique optical and electronic properties. Chiral molecules can form helical structures that exhibit circular dichroism (CD) and optical rotation, which are important for applications in optoelectronics and sensors. Researchers have also explored the use of this compound in the fabrication of chiral liquid crystals and polymers, which have potential uses in displays and advanced materials.

The synthesis of (R)-2-(2-Naphthyl)glycolic acid has been optimized through various methodologies to achieve high enantiomeric excess (ee). One notable approach involves the use of transition metal-catalyzed asymmetric hydrogenation reactions, where chiral ligands are employed to control the stereochemistry at the α-position. Another method involves enantioselective organocatalysis using chiral secondary amines or phosphoric acids as catalysts. These advancements have significantly improved the efficiency and scalability of producing this compound on both laboratory and industrial scales.

In terms of analytical methods, high-performance liquid chromatography (HPLC) with chiral stationary phases is commonly used to determine the enantiomeric purity of (R)-2-(2-Naphthyl)glycolic acid. Mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy are also essential tools for characterizing this compound and confirming its structure. These techniques provide detailed information about the molecular composition and stereochemistry, which is crucial for quality control in pharmaceutical and materials applications.

The safety profile of (R)-2-(2-Naphthyl)glycolic acid is an important consideration in its handling and use. While it is not classified as a hazardous material, appropriate safety measures should be followed during its synthesis, storage, and handling to ensure workplace safety. Personal protective equipment (PPE), such as gloves and goggles, should be worn when working with this compound to prevent skin contact and inhalation.

In conclusion, (R)-2-(2-Naphthyl)glycolic acid (CAS No. 43210-73-7) is a versatile chiral compound with significant potential in pharmaceuticals, materials science, and other advanced applications. Its unique structural features and enantiomeric purity make it an invaluable component in various synthetic pathways and material formulations. Ongoing research continues to explore new applications and optimization strategies for this compound, further solidifying its importance in modern chemistry.